Cas no 2060021-62-5 (7-bromo-5-chloroisoquinoline-1-carbonitrile)

• Product Name: 7-bromo-5-chloroisoquinoline-1-carbonitrile
• CAS No: 2060021-62-5
• MF: C₁₀H₄BrClN₂
• MW: 267.509160041809
• MDL: MFCD30477817
• CID: 5222086
• PubChem ID: 125427162
• Update Time: 2026-03-07

7-bromo-5-chloroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CID 125427162
• 1-Isoquinolinecarbonitrile, 7-bromo-5-chloro-
• 7-bromo-5-chloroisoquinoline-1-carbonitrile

• MDL： MFCD30477817
• Inchi： 1S/C10H4BrClN2/c11-6-3-8-7(9(12)4-6)1-2-14-10(8)5-13/h1-4H
• InChI Key： SRRJUMLNYCWVRN-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(Cl)=CC(Br)=C2)C=CN=1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 430.9±40.0 °C(Predicted)
• pka: -2.18±0.46(Predicted)

Additional information on 7-bromo-5-chloroisoquinoline-1-carbonitrile

Introduction to 7-Bromo-5-Chloroisoquinoline-1-Carbonitrile (CAS No. 2060021-62-5)

7-Bromo-5-chloroisoquinoline-1-carbonitrile (CAS No. 2060021-62-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and cyano groups in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 7-bromo-5-chloroisoquinoline-1-carbonitrile is characterized by a fused benzene and pyridine ring system, with the bromine atom at the 7-position, the chlorine atom at the 5-position, and a cyano group at the 1-position. This arrangement provides a robust framework for exploring its interactions with biological targets and potential pharmacological effects. The presence of these functional groups also allows for a wide range of synthetic modifications, enhancing its utility in drug discovery and development.

Recent studies have highlighted the potential of 7-bromo-5-chloroisoquinoline-1-carbonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 7-bromo-5-chloroisoquinoline-1-carbonitrile could be a promising lead compound for the development of novel anticancer agents.

In addition to its antiproliferative properties, 7-bromo-5-chloroisoquinoline-1-carbonitrile has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The mechanism underlying its antimicrobial effects is not yet fully understood but may involve disruption of cell membrane integrity or interference with essential metabolic processes. These findings open up new possibilities for the use of 7-bromo-5-chloroisoquinoline-1-carbonitrile in combating multidrug-resistant pathogens.

The pharmacokinetic properties of 7-bromo-5-chloroisoquinoline-1-carbonitrile have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In terms of synthetic accessibility, 7-bromo-5-chloroisoquinoline-1-carbonitrile can be synthesized through a series of well-established chemical reactions. One common approach involves the condensation of an appropriate arylamine with a cyano-substituted aldehyde or ketone, followed by bromination and chlorination steps to introduce the desired substituents. This synthetic route provides a scalable and cost-effective method for producing this compound in sufficient quantities for research purposes.

The potential applications of 7-bromo-5-chloroisoquinoline-1-carbonitrile extend beyond its direct use as a therapeutic agent. It can serve as a valuable tool in chemical biology studies to probe the function of specific cellular targets or pathways. For example, researchers can use this compound to investigate the role of certain enzymes or receptors in disease processes or to identify novel drug targets. Additionally, it can be used as a starting point for structure-activity relationship (SAR) studies to optimize its biological activity and develop more potent derivatives.

In conclusion, 7-bromo-5-chloroisoquinoline-1-carbonitrile (CAS No. 2060021-62-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. Ongoing studies are likely to uncover additional applications and refine our understanding of its mechanisms of action, paving the way for innovative solutions in healthcare.